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Compound of Interest

Compound Name:
1,8-Octadiyl

Bismethanethiosulfonate

Cat. No.: B019404 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for handling 1,8-
Octadiyl Bismethanethiosulfonate (CAS 4356-71-2). The following procedural guidance is

based on the known characteristics of methanethiosulfonate (MTS) reagents and general

laboratory safety best practices, as a comprehensive Safety Data Sheet (SDS) with full GHS

hazard classification for this specific compound is not readily available.

Hazard Assessment and Personal Protective
Equipment (PPE)
While specific toxicity data for 1,8-Octadiyl Bismethanethiosulfonate is limited, MTS

compounds as a class are known to be reactive towards thiols and can be irritating. It is also

noted to be moisture and temperature sensitive. Therefore, a cautious approach is mandatory.

Recommended Personal Protective Equipment
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Protection Type Specification Rationale

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile, Neoprene)

To prevent skin contact with

the reagent.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles

To protect eyes from splashes.

Skin and Body Laboratory coat
To protect skin and clothing

from contamination.

Respiratory

Use in a well-ventilated area or

a chemical fume hood. A

respirator may be necessary

for handling large quantities or

in case of spills.

To prevent inhalation of any

potential dust or vapors.

Operational Plan: Step-by-Step Handling
Procedures
This plan outlines the workflow for safely handling 1,8-Octadiyl Bismethanethiosulfonate
from receipt to experimental use.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

Storage: Store the compound in a cool, dry, and well-ventilated area, away from incompatible

materials such as strong oxidizing agents[1]. The recommended storage temperature is

-20°C in a freezer, under an inert atmosphere.

Hygroscopic Nature: Be aware that MTS reagents can be hygroscopic and may hydrolyze in

water[1][2].

Preparation for Use
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Acclimatization: Before opening, allow the container to warm to room temperature to prevent

condensation of moisture.

Work Area: Conduct all handling of the solid compound and preparation of solutions inside a

certified chemical fume hood.

Solubilization: For non-aqueous applications, Dimethyl sulfoxide (DMSO) is a suitable

solvent for MTS reagents that are not water-soluble[1][2].

Experimental Use
Weighing: When weighing the solid, use an analytical balance inside the fume hood.

Solution Transfer: Use appropriate chemical-resistant pipettes and tips to transfer solutions.

Reaction Quenching: Be prepared to quench the reaction if necessary. The reaction of MTS

reagents with thiols is potentially reversible with the addition of other thiols like dithiothreitol

(DTT)[1][2].

Disposal Plan
Proper disposal of 1,8-Octadiyl Bismethanethiosulfonate and associated waste is crucial to

ensure laboratory and environmental safety.

Waste Segregation and Collection
Solid Waste: Dispose of contaminated consumables such as gloves, pipette tips, and

weighing paper in a designated, sealed hazardous waste container.

Liquid Waste: Collect all unused solutions and reaction mixtures containing 1,8-Octadiyl
Bismethanethiosulfonate in a clearly labeled, sealed hazardous waste container. Do not

mix with other waste streams unless compatibility is confirmed.

Empty Containers: Triple rinse the original container with a suitable solvent (e.g., DMSO

followed by a solvent miscible with your waste stream). Collect the rinsate as hazardous

waste.

Decontamination and Final Disposal
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Work Surface: Decontaminate all work surfaces with an appropriate cleaning agent after use.

Waste Pickup: Arrange for the disposal of all hazardous waste through your institution's

environmental health and safety (EHS) office. Follow all local, state, and federal regulations

for hazardous waste disposal[3].

Physicochemical and Storage Data
Property Value Reference

CAS Number 4356-71-2

Molecular Formula C10H22O4S4

Molecular Weight 334.5393 g/mol

Melting Point 82-84°C

Storage Temperature
-20°C (Freezer, Under Inert

Atmosphere)

Stability
Moisture and Temperature

Sensitive

Experimental Workflow Diagram
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Workflow for Handling 1,8-Octadiyl Bismethanethiosulfonate
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Caption: Safe handling workflow for 1,8-Octadiyl Bismethanethiosulfonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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